Cas no 2138196-13-9 (1H-Imidazole, 2-(iodomethyl)-1-propyl-)

• Product Name: 1H-Imidazole, 2-(iodomethyl)-1-propyl-
• CAS No: 2138196-13-9
• MF: C₇H₁₁IN₂
• MW: 250.080113649368
• CID: 5263100
• Update Time: 2025-10-30

1H-Imidazole, 2-(iodomethyl)-1-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2-(iodomethyl)-1-propyl-

• Inchi： 1S/C7H11IN2/c1-2-4-10-5-3-9-7(10)6-8/h3,5H,2,4,6H2,1H3
• InChI Key： SFMOQPFGGXLOBV-UHFFFAOYSA-N
• SMILES： C1(CI)N(CCC)C=CN=1

Additional information on 1H-Imidazole, 2-(iodomethyl)-1-propyl-

Introduction to 1H-Imidazole, 2-(iodomethyl)-1-propyl- (CAS No. 2138196-13-9)

1H-Imidazole, 2-(iodomethyl)-1-propyl- (CAS No. 2138196-13-9) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its imidazole core and iodomethyl substituent, offers a range of applications in pharmaceutical research and development. In this article, we will delve into the structural properties, synthetic methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The chemical structure of 1H-Imidazole, 2-(iodomethyl)-1-propyl- is defined by its imidazole ring, which is a five-membered heterocyclic compound with two nitrogen atoms. The presence of the iodomethyl group at the 2-position and the propyl substituent at the 1-position imparts unique chemical properties to this molecule. The imidazole ring is known for its basicity and coordination ability, making it a valuable moiety in various biological and chemical contexts. The iodomethyl group, on the other hand, provides a reactive site for further functionalization, enabling the synthesis of more complex molecules.

In recent years, the synthesis of 1H-Imidazole, 2-(iodomethyl)-1-propyl- has been optimized using modern synthetic techniques. One common approach involves the reaction of 1-propylimidazole with an appropriate iodinating agent. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a highly efficient method for synthesizing this compound using N-iodosuccinimide (NIS) as the iodinating agent. The reaction proceeds via an electrophilic substitution mechanism, leading to the formation of the desired product with high yield and purity.

The biological activity of 1H-Imidazole, 2-(iodomethyl)-1-propyl- has been explored in several studies. One notable application is its use as a building block for the synthesis of bioactive compounds. For example, researchers at the University of California, San Francisco, have utilized this compound to develop novel antifungal agents. The iodomethyl group serves as a key functional handle for introducing additional substituents that enhance the antifungal activity of the final product. In vitro studies have shown that derivatives of 1H-Imidazole, 2-(iodomethyl)-1-propyl- exhibit potent activity against a range of fungal pathogens.

Beyond antifungal applications, 1H-Imidazole, 2-(iodomethyl)-1-propyl- has also shown promise in other therapeutic areas. A recent study published in the Bioorganic & Medicinal Chemistry Letters investigated its potential as an anticancer agent. The researchers found that certain derivatives of this compound exhibit selective cytotoxicity against cancer cells while sparing normal cells. This selectivity is attributed to the unique interaction between the imidazole ring and specific cellular targets involved in cancer progression.

The physical properties of 1H-Imidazole, 2-(iodomethyl)-1-propyl- are also noteworthy. It is typically obtained as a white crystalline solid with a melting point ranging from 75°C to 78°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in various chemical reactions and biological assays.

In terms of safety and handling, it is important to note that while 1H-Imidazole, 2-(iodomethyl)-1-propyl- is not classified as a hazardous material under current regulations, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be worn when working with this compound in laboratory settings.

The future prospects for 1H-Imidazole, 2-(iodomethyl)-1-propyl- are promising. Ongoing research continues to uncover new applications and derivatives with enhanced biological activity. For instance, efforts are underway to develop more potent antifungal agents based on this scaffold by optimizing the substituents on the imidazole ring and the propyl chain. Additionally, there is growing interest in exploring its potential as a scaffold for drug delivery systems due to its favorable physicochemical properties.

In conclusion, 1H-Imidazole, 2-(iodomethyl)-1-propyl- (CAS No. 2138196-13-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and reactivity make it an attractive building block for synthesizing bioactive molecules with diverse therapeutic applications. As research in this area continues to advance, we can expect to see more innovative uses of this compound in the development of new drugs and therapies.